Cas no 362669-47-4 (Ethyl 8-(4-biphenyl)-8-oxooctanoate)

• Product name: Ethyl 8-(4-biphenyl)-8-oxooctanoate
• CAS No: 362669-47-4
• MF: C₂₂H₂₆O₃
• MW: 338.440046787262
• MDL: MFCD01320308
• CID: 1474666
• PubChem ID: 11782725

Ethyl 8-(4-biphenyl)-8-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-oxo-8-(4-phenylphenyl)octanoate
• SureCN3382930
• Ethyl 7-(4-biphenyl)carbonylheptanoate
• AGN-PC-00G2BW
• ethyl 8-(4-biphenyl)-8-oxooctanoate
• DTXSID30472539
• AOPVUBIDRJQHMV-UHFFFAOYSA-N
• SCHEMBL3382930
• MFCD01320308
• 362669-47-4
• AKOS016023157
• Ethyl 8-(4-biphenyl)-8-oxooctanoate

• MDL： MFCD01320308
• Inchi： InChI=1S/C22H26O3/c1-2-25-22(24)13-9-4-3-8-12-21(23)20-16-14-19(15-17-20)18-10-6-5-7-11-18/h5-7,10-11,14-17H,2-4,8-9,12-13H2,1H3
• InChI Key： AOPVUBIDRJQHMV-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCCCCC(=O)C1=CC=C(C=C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 338.18800
• Monoisotopic Mass: 338.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.052
• Boiling Point: 473.666°C at 760 mmHg
• Flash Point: 205.268°C
• Refractive Index: 1.532
• PSA: 43.37000
• LogP: 5.44000

Ethyl 8-(4-biphenyl)-8-oxooctanoate Security Information

Ethyl 8-(4-biphenyl)-8-oxooctanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 8-(4-biphenyl)-8-oxooctanoate

Comprehensive Overview of Ethyl 8-(4-biphenyl)-8-oxooctanoate (CAS No. 362669-47-4)

Ethyl 8-(4-biphenyl)-8-oxooctanoate (CAS No. 362669-47-4) is a specialized organic compound gaining attention in pharmaceutical and material science research. This ester derivative, featuring a biphenyl moiety and an oxooctanoate chain, exhibits unique physicochemical properties that make it valuable for applications in drug intermediates, liquid crystal formulations, and advanced polymer synthesis. Researchers are increasingly exploring its potential due to its structural versatility and compatibility with modern green chemistry principles.

The compound's molecular structure combines a hydrophobic biphenyl group with a polar ester functionality, creating an amphiphilic character that enables interesting self-assembly behaviors. This property aligns with current scientific trends investigating smart materials and nanotechnology applications. Recent studies suggest potential utility in drug delivery systems, where its balanced lipophilicity could enhance bioavailability of therapeutic agents – a hot topic in pharmaceutical development addressing challenges like poor water solubility of new drug candidates.

From a synthetic chemistry perspective, Ethyl 8-(4-biphenyl)-8-oxooctanoate serves as a valuable building block for creating more complex architectures. Its carbonyl and ester functionalities provide reactive sites for subsequent transformations, making it particularly interesting for researchers working on combinatorial chemistry approaches. The compound's stability under various conditions has been noted in several recent publications, with particular interest in its behavior under microwave-assisted synthesis conditions – a growing area of interest for process optimization in industrial chemistry.

Analytical characterization of 362669-47-4 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to its purity profile. This aspect connects with the pharmaceutical industry's current emphasis on quality by design (QbD) principles and stringent regulatory requirements for intermediates. The compound's spectral fingerprints have been well-documented in recent literature, providing valuable reference data for quality control laboratories.

Environmental considerations of Ethyl 8-(4-biphenyl)-8-oxooctanoate have been examined through biodegradation studies and eco-toxicity assessments, reflecting the chemical industry's growing focus on sustainable practices. While showing moderate persistence in environmental matrices, its breakdown products have been found to be non-bioaccumulative – an important factor considering current regulatory trends favoring green chemistry alternatives. These findings position the compound favorably compared to more persistent organic molecules in similar applications.

In material science applications, the biphenyl core contributes to interesting optical properties, with research exploring its potential in organic electronics and photovoltaic materials. The extended conjugation system allows for tunable electronic characteristics, making it a candidate for developing new semiconducting materials – a field experiencing rapid growth due to demands for flexible electronics and energy solutions. Recent patents have highlighted derivatives of this compound as potential components in OLED technologies.

The commercial availability of CAS No. 362669-47-4 has increased significantly in recent years, with suppliers offering various purity grades to meet different research needs. This accessibility has facilitated broader investigation into its applications, particularly in academic settings exploring structure-activity relationships for novel bioactive compounds. Current market analysis shows growing demand from both pharmaceutical and specialty chemicals sectors, reflecting its versatile utility across multiple disciplines.

Future research directions for Ethyl 8-(4-biphenyl)-8-oxooctanoate may focus on optimizing its synthetic routes for better atom economy and developing more sustainable production methods. There's particular interest in exploring its potential as a precursor for biocompatible polymers and medical device coatings, areas that align with global healthcare trends toward personalized medicine and advanced therapeutic systems. The compound's unique structural features continue to inspire innovative applications across scientific disciplines.